![molecular formula C15H16O5 B14675075 5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one CAS No. 35986-57-3](/img/structure/B14675075.png)
5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one
Overview
Description
5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one is a complex organic compound featuring a furan ring fused with a hexahydrobisoxireno and isochromen structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the preparation of furan derivatives often involves catalytic processes using metals such as palladium, rhodium, or copper .
Industrial Production Methods
Industrial production of this compound may involve continuous flow regimes to ensure efficiency and scalability. The use of noble or non-noble metal catalysts in a base or base-free environment is also common .
Chemical Reactions Analysis
Types of Reactions
5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one undergoes various chemical reactions, including:
Oxidation: Catalytic oxidation using agents like peroxides.
Reduction: Typically involves hydrogenation reactions.
Substitution: Electrophilic substitution reactions are common due to the presence of the furan ring.
Common Reagents and Conditions
Oxidizing Agents: Peroxides, vanadium catalysts.
Reducing Agents: Hydrogen gas in the presence of a metal catalyst.
Substitution Reagents: Halogens, Friedel-Crafts reagents.
Major Products
The major products formed from these reactions include alkoxy- and dialkoxydihydrofurans, β-formylacrylic acid, and maleic acid .
Scientific Research Applications
5-(Furan-3-yl)-1a,5a-dimethylhexahydrobisoxireno[d,f]isochromen-3(2ah)-one has
Properties
CAS No. |
35986-57-3 |
|---|---|
Molecular Formula |
C15H16O5 |
Molecular Weight |
276.28 g/mol |
IUPAC Name |
8-(furan-3-yl)-2,7-dimethyl-3,9,12-trioxatetracyclo[5.5.0.01,11.02,4]dodecan-10-one |
InChI |
InChI=1S/C15H16O5/c1-13-5-3-9-14(2,19-9)15(13)11(20-15)12(16)18-10(13)8-4-6-17-7-8/h4,6-7,9-11H,3,5H2,1-2H3 |
InChI Key |
AMFLHALFLNFTDJ-UHFFFAOYSA-N |
Canonical SMILES |
CC12CCC3C(C14C(O4)C(=O)OC2C5=COC=C5)(O3)C |
Origin of Product |
United States |
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